Cas no 2138010-43-0 (2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 2138010-43-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5973888
• PubChem ID: 165962978
• Update Time: 2025-06-14

2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-790967
• 2138010-43-0
• 2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

• Inchi： 1S/C13H15NO3/c1-13(2,3)14-7-9-5-4-8(12(16)17)6-10(9)11(14)15/h4-6H,7H2,1-3H3,(H,16,17)
• InChI Key： WVJKARYKJBHDQC-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2CN1C(C)(C)C

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

Comprehensive Overview of 2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2138010-43-0)

2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 2138010-43-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This isoindole derivative belongs to a class of heterocyclic compounds known for their versatile applications in drug discovery and material science. The presence of both carboxylic acid and tert-butyl groups in its molecular framework enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

Recent studies highlight the growing interest in isoindole-based compounds like 2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid for their potential in modulating biological pathways. Researchers are particularly intrigued by its role in designing small-molecule inhibitors targeting enzymes involved in inflammation and metabolic disorders. The compound’s CAS No. 2138010-43-0 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and biochemical applications.

One of the key advantages of this compound lies in its structural stability, attributed to the tert-butyl group, which sterically shields the core isoindole ring. This feature is critical for improving the pharmacokinetic properties of derived drugs. Additionally, the carboxylic acid moiety offers a handle for further functionalization, enabling the creation of amides, esters, and other derivatives with tailored properties. Such flexibility aligns with current trends in fragment-based drug design, where modular building blocks are prioritized.

In the context of green chemistry, 2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has been explored for its potential in sustainable synthesis. Its compatibility with catalytic reactions and microwave-assisted synthesis methods reduces the need for hazardous reagents, addressing environmental concerns. This aligns with the increasing demand for eco-friendly chemical processes in industrial applications.

The compound���s spectroscopic properties (e.g., NMR and IR signatures) are well-documented, facilitating its identification in complex mixtures. Analytical chemists often reference CAS No. 2138010-43-0 when developing high-performance liquid chromatography (HPLC) methods for purity assessment. Its UV absorption characteristics also make it suitable for photophysical studies, a niche area in material science.

From a commercial perspective, suppliers of 2-tert-butyl-3-oxo-2,3-dihydro-1H-isoindole-5-carboxylic acid emphasize its high purity (>98%) and batch-to-batch consistency, catering to GMP-compliant pharmaceutical production. The compound’s pricing and availability are frequently queried in chemical procurement platforms, underscoring its industrial demand.

Future research directions may explore its utility in covalent organic frameworks (COFs) or as a ligand in metal-organic complexes. With the rise of AI-driven drug discovery, computational models could leverage its structural data to predict novel bioactive derivatives. As the scientific community continues to investigate CAS No. 2138010-43-0, its role in advancing precision medicine and smart materials is expected to expand.